Cas no 2172008-57-8 (N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172008-57-8
• MF: C₁₀H₁₆N₆
• MW: 220.274240493774
• CID: 6484517
• PubChem ID: 165600508
• Update Time: 2025-06-29

N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• N-ethyl-3-(2-methylpropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1592027
• 2172008-57-8

• Inchi： 1S/C10H16N6/c1-4-11-9-8-10(13-6-12-9)16(15-14-8)5-7(2)3/h6-7H,4-5H2,1-3H3,(H,11,12,13)
• InChI Key： ILVQGNMTXPSMHW-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NCC)N=N1)CC(C)C

Computed Properties

• Exact Mass: 220.14364454g/mol
• Monoisotopic Mass: 220.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172008-57-8)

N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This bioactive molecule belongs to the triazolopyrimidine class, a scaffold that has been extensively studied for its potential in drug discovery. The compound's molecular formula and CAS number, 2172008-57-8, provide a unique identifier for its chemical composition and are crucial for its recognition in scientific literature and databases.

The structural framework of N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine consists of a fused triazole ring connected to a pyrimidine ring, with specific substituents that contribute to its biological activity. The presence of an ethyl group at the 1-position and a (2-methylpropyl) group at the 3-position of the triazole ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. The amine functionality at the 7-position of the pyrimidine ring further enhances its potential as a pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The triazolopyrimidine scaffold has shown promise in various therapeutic areas, including oncology, anti-inflammatory diseases, and infectious diseases. N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine has been investigated for its potential role as an antimicrobial agent, with studies suggesting that it can interfere with essential bacterial processes.

In vitro studies have demonstrated that this compound exhibits cytotoxic activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes involved in DNA replication and cell proliferation. Specifically, the triazolopyrimidine core has been shown to disrupt the function of topoisomerases, which are critical for maintaining genomic integrity. This disruption can lead to DNA damage and apoptosis in cancer cells.

Furthermore, the substituent groups on N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine play a crucial role in determining its biological activity. The ethyl group at the 1-position may enhance solubility and improve oral bioavailability, while the (2-methylpropyl) group at the 3-position could contribute to binding affinity by introducing steric hindrance. These modifications are often employed in drug design to optimize pharmacokinetic properties and target specificity.

Recent research has also explored the potential of this compound as an antiviral agent. Studies have indicated that it can inhibit viral replication by interfering with viral enzymes or proteins essential for infection and propagation. The amine group at the 7-position has been identified as a key interaction point with viral targets, suggesting its importance in modulating antiviral activity.

The synthesis of N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

One of the most compelling aspects of N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine is its potential for structure-based drug design. High-resolution crystal structures of protein targets complexed with this compound can provide valuable insights into its mechanism of action. These structural data can be used to guide further modifications aimed at improving potency and selectivity.

In conclusion, N-ethyl-3-(2-methylpropyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-am ine (CAS No. 2172008-57) is a promising pharmacological agent with diverse therapeutic applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties，this compound is poised to play a significant role in future drug discovery efforts.